Cas no 1227509-35-4 (1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy-)

• Product Name: 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy-
• CAS No: 1227509-35-4
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4821442
• Update Time: 2025-06-13

1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-6-hydroxy-1H-indol-3-yl)acetic acid
• CID 129948932
• 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy-

• Inchi： 1S/C10H8FNO3/c11-7-2-6(13)3-8-10(7)5(4-12-8)1-9(14)15/h2-4,12-13H,1H2,(H,14,15)
• InChI Key： UTSZXSNKUAIHNQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(CC(=O)O)=CN2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.3
• Topological Polar Surface Area: 73.3

Additional information on 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy-

Comprehensive Analysis of 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy- (CAS No. 1227509-35-4): Properties, Applications, and Research Insights

The compound 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy- (CAS No. 1227509-35-4) is a fluorinated derivative of indole-3-acetic acid, a well-known plant hormone. This structurally modified molecule has garnered significant attention in recent years due to its potential applications in agricultural science, pharmaceutical research, and biochemical studies. The introduction of fluoro and hydroxy groups at specific positions on the indole ring system enhances its biological activity and stability, making it a valuable candidate for various scientific investigations.

Researchers have been particularly interested in 4-fluoro-6-hydroxy indole acetic acid due to its improved bioavailability compared to its parent compound. The presence of the fluoro substituent at the 4-position increases metabolic stability, while the hydroxy group at the 6-position contributes to enhanced solubility in aqueous systems. These modifications address common challenges faced with indole derivatives in drug development and agricultural formulations, making this compound a subject of numerous patent applications and research papers.

In the context of current scientific trends, CAS 1227509-35-4 aligns with several cutting-edge research areas. The growing demand for sustainable agrochemicals has led to increased exploration of modified plant hormones as potential growth regulators. Similarly, in pharmaceutical chemistry, there's rising interest in fluorinated bioactive compounds due to their improved pharmacokinetic properties. These contemporary research directions make 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy- particularly relevant to current scientific discourse.

The synthesis of 1227509-35-4 typically involves multi-step organic reactions starting from appropriate indole precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to produce this compound. Analytical characterization using techniques like HPLC, mass spectrometry, and NMR confirms the structure and purity of the final product, which is crucial for research applications where precise molecular composition is essential.

From a commercial perspective, 4-fluoro-6-hydroxy IAA has seen growing demand in the research chemical market. Suppliers often highlight its potential as a biochemical tool for studying plant physiology and as a lead compound in drug discovery programs. The compound's stability under various storage conditions and its compatibility with common laboratory solvents make it practical for diverse experimental setups, contributing to its popularity among researchers.

Looking forward, the scientific community anticipates expanded applications for CAS 1227509-35-4 in areas such as precision agriculture and targeted drug delivery systems. Ongoing research is exploring its potential as a component in smart fertilizer formulations that respond to specific environmental cues, as well as its role in developing novel neuroprotective agents. These potential applications position this compound at the intersection of multiple innovative research fields.

For researchers considering working with 1H-Indole-3-acetic acid, 4-fluoro-6-hydroxy-, it's important to note that while the compound shows promise, thorough investigation of its biological effects and environmental impact remains ongoing. Standard laboratory safety protocols should always be followed when handling this or any research chemical. The scientific literature continues to expand regarding this interesting molecule, with new findings regularly contributing to our understanding of its properties and potential uses.